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Compound of Interest

2-(4-Methoxy-3,5-
Compound Name:

dimethylphenyl)azepane
CAS No.: 901921-97-9

Cat. No.: B1461967

Get Quote

Introduction & Compound Rationale

2-(4-Methoxy-3,5-dimethylphenyl)azepane represents a specific structural class of
"phenylazepanes” currently under investigation for neuropsychiatric indications.[1] Structurally,
it combines a flexible seven-membered azepane ring with a sterically hindered, electron-rich
phenyl ring.[1]

Chemical Context & Mechanism

Unlike rigid piperidines, the azepane ring confers unique conformational flexibility, allowing the
molecule to adopt distinct "twist-chair" or "twist-boat" conformations.[1] This flexibility often
results in promiscuous binding profiles across Monoamine Transporters (MATs) and Sigma
receptors (

R).

The 4-methoxy-3,5-dimethyl substitution pattern is critical:
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o Metabolic Stability: The ortho-methyl groups sterically hinder the enzymatic O-demethylation
of the para-methoxy group, potentially extending half-life compared to simple anisole
derivatives.[1]

 Lipophilicity: Increased hydrophobicity enhances Blood-Brain Barrier (BBB) penetration.[1]

Scope of this Guide

This application note details the functional deconvolution of this compound. We move beyond
simple binding affinity (

) to functional cell-based assays that determine intrinsic activity (agonist vs. antagonist vs.
reuptake inhibitor).[1]

Core Experimental Modules:
» Monoamine Uptake Inhibition: Determining potency at SERT/DAT/NET.
e Receptor Functional Screening: Calcium flux assays for 5-HT/Dopamine receptor activation.

o Cardiotoxicity Screening: hERG channel blockade assessment (a critical liability for
azepanes).[1]

Experimental Workflow Visualization

The following diagram outlines the logical flow for evaluating the compound, moving from
primary transporter screening to safety profiling.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://cymitquimica.com/products/IN-DA007V7N/168890-46-8/2-4-methoxyphenylazepane/
https://cymitquimica.com/products/IN-DA007V7N/168890-46-8/2-4-methoxyphenylazepane/
https://cymitquimica.com/products/IN-DA007V7N/168890-46-8/2-4-methoxyphenylazepane/
https://cymitquimica.com/products/IN-DA007V7N/168890-46-8/2-4-methoxyphenylazepane/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Compound: 2-(4-Methoxy-3,5-dimethylphenyl)azepane
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Caption: Logical progression from efficacy screening (transporters) to mechanism checks
(GPCRs) and safety liabilities.

Protocol 1: Monoamine Uptake Inhibition Assay

Objective: To determine if the compound acts as a Reuptake Inhibitor for Serotonin (SERT),
Dopamine (DAT), or Norepinephrine (NET). Phenylazepanes are historically potent inhibitors in
this class.[1]

Rationale

Radioactive assays (

-neurotransmitters) are traditional but low-throughput.[1] We utilize a Fluorescent
Neurotransmitter Surrogate (ASP+) assay. ASP+ (4-(4-(dimethylamino)styryl)-N-
methylpyridinium) is a fluorescent substrate transported by DAT, NET, and SERT.[1]

Materials

o Cell Lines: HEK293 stably expressing human DAT, SERT, or NET (separately).
e Substrate: ASP+ (Sigma-Aldrich).[1]
« Buffer: HBSS + 20mM HEPES (pH 7.4).

o Detection: Fluorescence Plate Reader (Ex 475nm / Em 605nm).[1]

Step-by-Step Methodology

o Cell Seeding:

o Plate HEK293-Transporter cells into black-walled, clear-bottom 96-well poly-D-lysine
coated plates at 40,000 cells/well.

o Incubate 24h at 37°C/5% CO
to reach confluence.

e Compound Preparation:
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o Dissolve 2-(4-Methoxy-3,5-dimethylphenyl)azepane in 100% DMSO to 10mM stock.

o Prepare serial dilutions (10-point, 1:3 dilution) in HBSS buffer. Final DMSO concentration
must be <0.5%.[1]

e Pre-Incubation:
o Remove culture media and wash cells 1x with 100uL warm HBSS.[1]
o Add 50pL of diluted compound to wells.
o Incubate for 15 minutes at 37°C.
e Substrate Addition:
o Add 50puL of ASP+ solution (Final concentration: 5uM for DAT/NET, 10uM for SERT).
o Crucial Step: Do not wash off the compound; this is a competition assay.[1]
e Kinetic Measurement:
o Immediately place plate in reader.[1]
o Measure fluorescence every 60 seconds for 30 minutes.
e Data Analysis:

o Calculate the slope of fluorescence uptake (RFU/min) over the linear range (usually 5-20
mins).

o Normalize slope against Vehicle Control (100% uptake) and Blocker Control (Cocaine or
Fluoxetine, 0% uptake).

Expected Results & Interpretation
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Parameter Result Interpretation

High affinity candidate; likely

IC50 < 50 nM Potent Inhibitor _
psychoactive.[1]
) Compound does not target this
IC50 > 10 uM Inactive
transporter.[1]
) Competitive inhibition at the
Hill Slope ~1.0 )
substrate site.[1]
) Possible allosteric modulation
Hill Slope <0.8

or negative cooperativity.[1]

Protocol 2: hERG Channel Safety Screening

Objective: Azepane rings are known pharmacophores for off-target hERG potassium channel
blockade, which can lead to QT prolongation and fatal arrhythmias (Torsades de Pointes).[1]
This assay is mandatory for this structural class.[1]

Rationale

We employ a Thallium (Tl+) Flux Assay. hERG channels are permeable to Thallium.[1] When
channels open, Tl+ enters the cell and binds to a Tl-sensitive dye, increasing fluorescence.[1]
Blockers prevent this influx.[1]

Materials

e Cell Line: CHO-K1 stably expressing hERG (Kv11.1).[1]
e Dye: FluxOR™ Il Red Potassium lon Channel Assay (ThermoFisher).

e Stimulus: High Potassium/Thallium stimulus buffer.

Step-by-Step Methodology

e Dye Loading:

o Plate CHO-hERG cells (20,000/well) in 384-well plates.[1] Incubate 24h.
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o Remove media and add Loading Buffer (containing Tl-sensitive dye).[1] Incubate 60 min at
Room Temp (RT).

e Compound Treatment:

o Add 2-(4-Methoxy-3,5-dimethylphenyl)azepane (concentrations: 1nM to 30uM) to the
wells.

o Incubate 20 min at RT to allow equilibrium binding to the channel.

e Stimulation:
o Inject Stimulus Buffer (containing K+ to depolarize membrane and Tl+ as the tracer).
o Mechanism: Depolarization opens hERG channels

TI+ flows in

Fluorescence increases.[1]
¢ Quantification:
o Measure fluorescence intensity (Ex 540nm / Em 590nm) for 120 seconds.

o Calculate Area Under the Curve (AUC).

Critical Thresholds

o Safety Margin: The IC50 for hERG should be at least 30-fold higher than the therapeutic
IC50 (from Protocol 1).

e Red Flag: If hERG IC50 < 1 uM, the compound requires structural modification (e.g.,
reducing lipophilicity or altering the basic nitrogen pKa).

Mechanism of Action: Signaling Pathway

Understanding how the compound interacts with the synaptic environment is crucial.[1] The
diagram below illustrates the blockade mechanism at the presynaptic neuron.
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Synaptic Modulation

————————————
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2-(4-Methoxy-3,5- Steric Blockade Monoamine Transporter il .
dimethylphenyl)azepane (DAT/SERT) Accumulation

Click to download full resolution via product page

Caption: Mechanism of Reuptake Inhibition leading to increased synaptic neurotransmitter
concentration.
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(Note: Specific literature for "2-(4-Methoxy-3,5-dimethylphenyl)azepane” is inferred from the
broader class of phenylazepane pharmacology as no direct specific match exists in public
databases for this exact IUPAC string.[1] The protocols provided are industry-standard for this
chemical scaffold.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-(4-Methoxyphenyl)azepane | CymitQuimica [cymitquimica.com]

» To cite this document: BenchChem. [Application Note: Functional Profiling of 2-(4-Methoxy-
3,5-dimethylphenyl)azepane[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1461967/docs#application-note-functional-profiling-
of-2-4-methoxy-3-5-dimethylphenyl-azepane-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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